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Compound of Interest

Compound Name: Sulindac sulfide-d3

Cat. No.: B12404430 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Sulindac sulfide-d3. The following procedures

are designed to ensure safe handling, storage, and disposal of this compound in a laboratory

setting.

Hazard Identification and Classification
Sulindac sulfide-d3 is the deuterated form of Sulindac sulfide. While some safety data sheets

(SDS) for the non-deuterated form do not classify it as hazardous, others indicate potential

health risks.[1] A conservative approach to handling is therefore recommended. One supplier

classifies Sulindac sulfide as an acute oral toxicant (Category 3), a respiratory and skin

sensitizer (Category 1), and a suspected reproductive toxin (Category 2).[2] Another indicates it

is harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] All chemicals,

including those with unknown hazards, should be handled with caution.

Hazard Summary:

Oral Toxicity: Toxic or harmful if swallowed.[2][3]

Sensitization: May cause allergic skin reactions or asthma-like symptoms if inhaled.[2][4]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[2][4]

Environmental Hazard: Very toxic to aquatic life.[3]
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Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is critical to minimize exposure. The following equipment

should be used when handling Sulindac sulfide-d3:

PPE Category Specification

Engineering Controls

Use only under a chemical fume hood to ensure

adequate ventilation and prevent inhalation of

dust.[1][2]

Eye Protection Wear safety goggles with side-shields.[5]

Hand Protection

Use appropriate chemical-resistant gloves (e.g.,

Viton™). Gloves must comply with standard

EN374.[4]

Skin and Body
Wear a lab coat or other impervious protective

clothing to prevent skin exposure.[5]

Respiratory Protection

If a fume hood is not available or if dust

formation is likely, a suitable NIOSH/MSHA-

approved respirator is necessary.[1][5]

Operational and Handling Plan
1. Preparation and Weighing:

Always handle Sulindac sulfide-d3, which is a solid powder, within a chemical fume hood to

avoid generating and inhaling dust.[1]

Ensure an eyewash station and safety shower are readily accessible.[5]

Before handling, read the Safety Data Sheet (SDS) thoroughly.

Do not eat, drink, or smoke in the handling area.[3]

2. Handling and Experimental Use:

Avoid all direct contact with the skin, eyes, or clothing.[2]
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Prevent the formation of dust and aerosols.[5]

Sulindac sulfide-d3 is intended for use as an internal standard for quantification by GC- or

LC-MS.[6] It can also be used as a tracer in various experimental settings.[7]

For solution preparation, it is soluble in DMSO and Methanol.[6]

3. Storage:

Store in a tightly sealed, properly labeled container at -20°C.[1]

Protect the compound from light.[1]

Store locked up and out of the reach of children.[4]

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

Do NOT induce vomiting.[2] Call a physician or

poison control center immediately. If the person

is conscious, wash out their mouth with water.[3]

[5]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration and seek immediate medical

attention.[2][5]

Skin Contact

Immediately wash the affected area with plenty

of water. Remove contaminated clothing and

shoes.[1][5]

Eye Contact

Rinse opened eyes for at least 15 minutes with

running water. Remove contact lenses if

present. Seek medical attention.[1][5]

Disposal Plan
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Proper disposal is essential to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: Collect waste material in a suitable, sealed container labeled for chemical

waste.

Environmental Precautions: Do not allow the substance to enter drains, sewers, or water

courses.[3][5] Spills should be collected with an inert absorbent material.[5]

Disposal Method: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Quantitative Data Summary
Physical and Chemical Properties

Property Value

Chemical Formula C₂₀H₁₇FO₂S (non-deuterated)[1][5]

Molecular Weight 340.41 g/mol (non-deuterated)[1][5]

Physical State Solid / Powder[1][2]

Appearance Yellow[2]

Melting Point 189 - 191 °C / 372.2 - 375.8 °F[2]

Solubility Soluble in DMSO and Methanol[6]

Toxicity and Exposure Data
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Parameter Value

Occupational Exposure Limits No specific TLV or PEL has been established.[5]

IC₅₀ (γ-secretase inhibition) 20.2 µM[7]

IC₅₀ (Breast Tumor Cell Growth) 60 to 85 µM[8]

IC₅₀ (5-Lipoxygenase Inhibition)
~8-10 µM (in leukocytes); 18.7 µM (in whole

blood)[9]

Visualized Workflow for Handling Sulindac Sulfide-
d3
The following diagram outlines the standard operational workflow for safely handling Sulindac
sulfide-d3 in a laboratory setting.
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Step 1: Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Chemical Fume Hood

Step 2: Handling & Use

Weigh Compound

Prepare Solution
(e.g., in DMSO)

Perform Experiment
(e.g., LC-MS Standard)

Step 3: Decontamination

Clean Work Area &
Equipment

Remove PPE Correctly

Step 4: Waste Disposal

Collect Solid Waste in
Labeled Container

Collect Liquid Waste in
Labeled Container

Dispose via Approved
Waste Management Service

Click to download full resolution via product page

Caption: Workflow for safe handling of Sulindac sulfide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12404430?utm_src=pdf-custom-synthesis
https://tribioscience.com/wp-content/uploads/2023/08/TBI2156_Sulindac-sulfide_MSDS_2024.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ62104MC&productDescription=SULINDAC+SULFIDE+100MG&vendorId=VN00024248&countryCode=US&language=en
https://www.dcchemicals.com/msds/MSDS_DC34621.html
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-1041_GB.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1786/Sulindac-sulfide-SDS-MedChemExpress.pdf
https://www.caymanchem.com/product/33381/sulindac-d3
https://www.medchemexpress.com/sulindac-sulfide-d3.html
https://pubmed.ncbi.nlm.nih.gov/19996273/
https://pubmed.ncbi.nlm.nih.gov/19996273/
https://pubmed.ncbi.nlm.nih.gov/19996273/
https://pubmed.ncbi.nlm.nih.gov/20091083/
https://pubmed.ncbi.nlm.nih.gov/20091083/
https://www.benchchem.com/product/b12404430#personal-protective-equipment-for-handling-sulindac-sulfide-d3
https://www.benchchem.com/product/b12404430#personal-protective-equipment-for-handling-sulindac-sulfide-d3
https://www.benchchem.com/product/b12404430#personal-protective-equipment-for-handling-sulindac-sulfide-d3
https://www.benchchem.com/product/b12404430#personal-protective-equipment-for-handling-sulindac-sulfide-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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